2-[(3,5-Dimethoxyphenyl)methylamino]ethanol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-[(3,5-dimethoxyphenyl)methylamino]ethanol
• InChI: InChI=1S/C11H17NO3/c1-14-10-5-9(8-12-3-4-13)6-11(7-10)15-2/h5-7,12-13H,3-4,8H2,1-2H3
• InChI Key: JSMOZBFYWXWUAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNCCO)OC

Description

2-[(3,5-Dimethoxyphenyl)methylamino]ethanol is a secondary amine derivative featuring a 3,5-dimethoxyphenyl aromatic ring linked to an ethanolamine moiety (methylaminoethanol). The compound’s structure combines lipophilic methoxy groups with a polar ethanol chain, balancing solubility and membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3,5-Dimethoxyphenyl)methylamino]ethanol typically involves the reaction of 3,5-dimethoxybenzaldehyde with an appropriate amine, followed by reduction. One common method includes the following steps:

Condensation Reaction: 3,5-Dimethoxybenzaldehyde reacts with methylamine to form an imine intermediate.

Reduction: The imine intermediate is then reduced using a reducing agent such as sodium borohydride (NaBH4) to yield 2-[(3,5-Dimethoxyphenyl)methylamino]ethanol.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-[(3,5-Dimethoxyphenyl)methylamino]ethanol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: Further reduction can lead to the formation of secondary or tertiary amines.

Substitution: The phenyl ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used reducing agents.

Substitution: Electrophilic substitution reactions often require catalysts such as iron(III) chloride (FeCl3) or aluminum chloride (AlCl3).

Major Products Formed

Oxidation: Formation of 3,5-dimethoxybenzaldehyde or 3,5-dimethoxybenzoic acid.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of nitro or halogenated derivatives of the phenyl ring.

Scientific Research Applications

2-[(3,5-Dimethoxyphenyl)methylamino]ethanol has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, such as its role as a precursor in the synthesis of pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(3,5-Dimethoxyphenyl)methylamino]ethanol involves its interaction with specific molecular targets and pathways. It may act as an agonist or antagonist at certain receptors, influencing cellular signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

2-((3,5-Dimethoxyphenyl)amino)ethanol (CAS 1021002-43-6)

• Structure: Differs by replacing the methylamino group with a primary amine (-NH₂).
• Molecular Formula: C₁₀H₁₅NO₃.
• No salt form reported .

N,N-Bis(2-hydroxyethyl)-3,5-dimethoxyaniline (CAS 27076-89-7)

• Structure: Two ethanol groups attached to the amino nitrogen.
• Molecular Formula: C₁₂H₁₉NO₄.
• Properties: Increased hydrophilicity due to dual ethanol substituents, likely enhancing aqueous solubility but reducing blood-brain barrier penetration .

Modifications in the Alkylamine Chain

2-[1-(3,5-Dimethoxybenzyl)-2-piperazinyl]ethanol (C₁₅H₂₄N₂O₃)

• Structure : Incorporates a piperazine ring, adding a tertiary amine.
• Molecular Weight : 280.37 g/mol.
• Properties : The piperazinyl group may enhance CNS targeting due to improved blood-brain barrier permeability. Demonstrated in neuroactive compounds .

2-(3,5-Dimethoxyphenyl)propan-2-ol (CAS 39507-96-5)

• Structure: Replaces ethanolamine with a branched propan-2-ol group.
• Molecular Formula : C₁₁H₁₆O₃.
• Properties : Higher lipophilicity (logP ~1.8) compared to the target compound, favoring lipid-rich environments but limiting water solubility .

Functional Group Replacements

1-(3,5-Dimethoxyphenyl)-2-(methylthio)ethanone (C₁₁H₁₄O₃S)

• Structure: Substitutes ethanolamine with a methylthio-acetone group.

Ethanol, 2-[[(3,5-dimethoxyphenyl)methyl]amino]- hydrochloride (CAS 6292-92-8)

• Structure : Hydrochloride salt of the target compound.
• Properties : Salt formation improves solubility and stability, critical for oral or injectable formulations. Common in APIs to enhance pharmacokinetics .

Key Data Table: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	logP (Predicted)	Notable Properties
2-[(3,5-Dimethoxyphenyl)methylamino]ethanol	C₁₁H₁₇NO₃	211.26	Methylaminoethanol, 3,5-OCH₃	~1.2	Balanced solubility/permeability
2-((3,5-Dimethoxyphenyl)amino)ethanol	C₁₀H₁₅NO₃	197.23	Primary amine, 3,5-OCH₃	~0.8	Lower lipophilicity
N,N-Bis(2-hydroxyethyl)-3,5-dimethoxyaniline	C₁₂H₁₉NO₄	253.28	Dual ethanol groups, 3,5-OCH₃	~0.5	High hydrophilicity
2-(3,5-Dimethoxyphenyl)propan-2-ol	C₁₁H₁₆O₃	196.24	Branched propanol, 3,5-OCH₃	~1.8	High lipophilicity
1-(3,5-Dimethoxyphenyl)-2-(methylthio)ethanone	C₁₁H₁₄O₃S	226.30	Methylthio, ketone, 3,5-OCH₃	~2.5	Electrophilic reactivity

Pharmacological and Industrial Relevance

• Hydrochloride Salt Form (CAS 6292-92-8) : Likely used in drug delivery systems requiring enhanced solubility. Comparable to verapamil-related compounds with dimethoxyphenyl motifs in cardiovascular drugs .
• Thioether/Ketone Analogs : May serve as intermediates in synthesis but pose toxicity concerns .

Biological Activity

2-[(3,5-Dimethoxyphenyl)methylamino]ethanol is an organic compound notable for its potential biological activities, particularly in pharmacology. This compound features a 3,5-dimethoxyphenyl group linked to a methylamino group and an ethanol backbone, contributing to its unique chemical properties. This article explores the biological activity of this compound, focusing on its pharmacological potential, mechanisms of action, and relevant case studies.

• Molecular Formula : C12H17N1O3
• Molecular Weight : Approximately 211.26 g/mol
• Structure : The compound consists of a dimethoxyphenyl moiety that may influence its interactions with biological targets.

Research indicates that 2-[(3,5-Dimethoxyphenyl)methylamino]ethanol may interact with various biological targets, including neurotransmitter receptors and enzymes. Its structural features suggest potential agonistic or antagonistic effects on specific receptors, similar to other phenethylamines.

Potential Biological Targets:

• Receptors : It may bind to serotonin and dopamine receptors, influencing neurotransmitter release.
• Enzymes : The compound could inhibit or activate certain enzymes involved in metabolic pathways.

Biological Activity Studies

Preliminary studies have highlighted several aspects of the biological activity of 2-[(3,5-Dimethoxyphenyl)methylamino]ethanol:

• Neurotransmitter Interaction : It has been suggested that the compound could act as a modulator for neurotransmitter systems, particularly those involving serotonin (5-HT) and dopamine (DA) pathways.
• Cell Proliferation and Apoptosis : Studies on similar compounds indicate that modifications in the structure can lead to varying effects on cell cycle regulation and apoptosis induction in cancer cell lines .

Comparative Analysis with Similar Compounds

To better understand the unique biological activity of 2-[(3,5-Dimethoxyphenyl)methylamino]ethanol, it is beneficial to compare it with structurally related compounds:

Compound Name	Unique Features	Biological Activity
2,5-Dimethoxy-4-methylamphetamine	Methyl group at para position	Known stimulant effects
2,5-Dimethoxyphenethylamine	Lacks methylamino group	Different receptor interactions
3,4-Methylenedioxy-N-methylamphetamine	Distinct psychoactive effects	Potent agonist at 5-HT receptors

The unique substitution pattern of 2-[(3,5-Dimethoxyphenyl)methylamino]ethanol likely contributes to its distinct pharmacological profile compared to these analogous compounds.

Case Studies and Research Findings

Several studies have investigated the pharmacological effects of compounds similar to 2-[(3,5-Dimethoxyphenyl)methylamino]ethanol:

• Cell Cycle Analysis : Research involving methoxylated compounds demonstrated their ability to induce cell cycle arrest and apoptosis in cancer cell lines such as AGS (gastric adenocarcinoma) and MCF7 (breast adenocarcinoma) .
• Toxicity Studies : Toxicological assessments have shown that structurally related compounds exhibit limited systemic toxicity even at higher doses, suggesting a favorable safety profile for further development .